Optical digital-to-analog converters (DACs) are key to overcoming the enormous power consumption caused by the slowdown of Moore's Law. In previous work, an optical DAC consisting of a signal generator and an intensity converter was presented. The generating component was integrated into the device, but a higher level of device integration is desirable. An optical DAC device with a built-in intensity converter for a 2-bit binary phase-shift keying (BPSK) signal is demonstrated. The integrated device consists of two delay line interferometers (DLIs) with silicon waveguides. The first is used to generate a quadrature PSK (QPSK) signal from two BPSK signals, and the second is used to convert the QPSK constellation into light intensities. Experimental results show that the 2-bit digital codes 00, 01, 10, and 11 can be successfully converted into four different light intensities depending on their pattern at 10 Gbps.

A 1 × 48 large-scale multi-mode fibre (MMF) optical switch driven by a stepper motor is reported. The insertion loss is <1.42 dB, which can be further reduced to 1.02 dB after optimisation. With the employment of a corner cube prism in the optics, the device is characterised by good repeatability of <±0.01 dB. Meanwhile, the device has a fast response of <8 ms.

An algorithm for recovering transmitted static identifiers (IDs) in rolling shutter based Optical Camera Communication systems is proposed by the authors, considering a system comprised of a camera and a circular light source. The goal is to allow the correct decoding when the ID frame is only partially detected in the image. A baseline algorithm as reference for the frame recovery success rate (FRSR) and a reconstruction algorithm based on the idea of capturing multiple frame fragments and reassembling them is proposed in order to recover the transmitted ID not entirely seen on a single image. It was proven, by simulation, that the maximum distance at which the IDs recovery can be guaranteed is increased by 2.5 fold with the proposed algorithm, for 6-bit, 8-bit and 10-bit codewords. An experimental validation algorithm was also proposed, using image processing techniques to extract the bitstreams and test the ID recovery process. The proposed algorithm improves the FRSR for a given distance, even in the presence of considerable bit errors in the bitstreams extracted from the images.